Cas no 2227745-98-2 (rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine)

• Product Name: rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine
• CAS No: 2227745-98-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 6561141
• PubChem ID: 165674276
• Update Time: 2025-05-21

rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine
• EN300-1729224
• 2227745-98-2
• rac-[(1R,2S)-2-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropyl]methanamine

• Inchi： 1S/C8H14N4/c9-4-8-3-7(8)1-2-12-6-10-5-11-12/h5-8H,1-4,9H2/t7-,8+/m1/s1
• InChI Key： SSUUURPMVZNZAO-SFYZADRCSA-N
• SMILES： NC[C@@H]1C[C@H]1CCN1C=NC=N1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine (CAS No. 2227745-98-2)

The compound rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine, identified by its CAS No. 2227745-98-2, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a cyclopropylmethanamine backbone and a 1H-1,2,4-triazol-1-yl substituent. This combination of functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in triazole-containing compounds due to their diverse biological activities. The 1H-1,2,4-triazole moiety, in particular, is known for its role in enhancing molecular interactions with biological targets, such as enzymes and receptors. This has led to increased research into rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine as a potential scaffold for drug discovery, especially in areas like antifungal, antiviral, and anti-inflammatory therapies.

The stereochemistry of rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine is another critical aspect of its functionality. The (1R,2S) configuration indicates a specific spatial arrangement of atoms, which can significantly influence its pharmacological properties. Researchers are actively exploring how this stereochemistry affects the compound's binding affinity and selectivity, making it a hot topic in structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine involves multi-step organic transformations, often requiring advanced techniques like chiral resolution or asymmetric synthesis. These methods are essential for obtaining the desired enantiomeric purity, which is crucial for its potential therapeutic applications. The compound's CAS No. 2227745-98-2 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

Given the rising demand for innovative drug candidates, rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine has also become a subject of interest in computational chemistry and AI-driven drug design. Molecular docking and virtual screening studies are being conducted to predict its interactions with various biological targets, accelerating the drug development process. This aligns with the broader trend of leveraging machine learning and big data in pharmaceutical research.

In conclusion, rac-(1R,2S)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropylmethanamine (CAS No. 2227745-98-2) represents a fascinating area of study at the intersection of chemistry, biology, and technology. Its unique structural features and potential applications make it a compelling subject for ongoing and future research, particularly in the context of personalized medicine and targeted therapies. As scientific advancements continue, this compound may well emerge as a cornerstone in the next generation of therapeutic innovations.